Cas no 2034553-40-5 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide
• CAS No: 2034553-40-5
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 5335240
• Update Time: 2025-07-01

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-4-isopropoxybenzamide
• N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-4-propan-2-yloxybenzamide

• Inchi： 1S/C21H25N3O2S/c1-14(2)26-18-9-7-17(8-10-18)21(25)22-11-12-24-16(4)20(15(3)23-24)19-6-5-13-27-19/h5-10,13-14H,11-12H2,1-4H3,(H,22,25)
• InChI Key： RHKVRHOBAPSFPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)=NN(CCNC(C2C=CC(=CC=2)OC(C)C)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 482
• XLogP3: 4.1
• Topological Polar Surface Area: 84.4

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide

Introduction to N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide and Its Significance in Modern Chemical Biology

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide, a compound with the CAS number 2034553-40-5, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide incorporates several key pharmacophoric elements that make it a promising candidate for further investigation.

The presence of a pyrazole core is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse biological activities. Pyrazole scaffolds have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. In particular, the substitution pattern on the pyrazole ring, featuring 3,5-dimethyl groups and a thiophen-2-yl moiety, contributes to the unique electronic and steric properties of this compound. These features are thought to influence its interactions with biological targets, making it a valuable tool for exploring new therapeutic strategies.

The benzamide moiety at the 4-position of the molecule further enhances its potential as a bioactive compound. Benzamides are known for their ability to interact with proteases and other enzymes, often serving as inhibitors or modulators. The introduction of a propan-2-yloxy group at the 4-position adds an additional layer of complexity to the molecule's pharmacological profile. This group not only influences the solubility and metabolic stability of the compound but also potentially modulates its binding affinity to biological targets.

In recent years, there has been growing interest in developing small molecules that can modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide has shown promise in preclinical studies as a potential inhibitor of key inflammatory mediators. Its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored in detail. These enzymes are critical in the production of pro-inflammatory cytokines and lipid mediators, making them attractive targets for therapeutic intervention.

The structural features of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide also make it an interesting candidate for further optimization through structure-based drug design. Computational modeling techniques have been employed to understand the binding interactions between this compound and its potential targets. These studies have provided valuable insights into the molecular recognition processes and have guided the development of more potent derivatives. The use of virtual screening and molecular dynamics simulations has allowed researchers to identify key residues involved in binding and to predict how modifications to the molecule might enhance its activity.

Another area where N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-(propan-2-yloxy)benzamide has shown promise is in the field of oncology. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like N-{2-[3,5-dimethyl-4-(thiophen-2-yll)-1H-pyrazol-l -yl]ethyl}-4-(propan - 2 - yloxy)benzamide, researchers aim to develop novel therapeutic strategies that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells. Preclinical studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines by disrupting key signaling cascades involved in cell survival.

The synthesis of N-{2-[3,5-dimethyl - 4 -(thiophen - 2 - yl ) - 1 H - pyrazol - 1 - yl ] ethyl } - 4 -( propan - 2 - yloxy ) benzamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to access this molecule with high yield and purity. The synthesis typically involves multi-step reactions that require careful optimization to ensure regioselectivity and minimize byproduct formation. Techniques such as cross-coupling reactions, nucleophilic substitutions, and protection-deprotection strategies are commonly employed in the construction of this molecule.

The pharmacokinetic properties of N-{2-[3,5-dimethyll - 4 -(thiophen - 2 - yl ) - 1 H - pyrazol - 1 - yl ] ethyl } - 4 -( propan - 2 - yloxy ) benzamide have also been thoroughly investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. In vitro studies have shown that this compound exhibits favorable solubility profiles and metabolic stability, suggesting that it may have good bioavailability following oral administration. Additionally, preliminary toxicology studies have indicated that N-{[3 , 5 dimethyll l -( thiophen ll ) yll ) l H pyrazoll l ] ethyll l } _ _ _ _ _ _ _ _ _ _ _ _ _ _( propan ll yoxy ) benzamide is well-tolerated at tested doses.

The future directions for research on N-{[3 , 5 dimethyll l -( thiophen ll ) yll ) l H pyrazoll l ] ethyll l } _ _ _ _ _ _ _ _( propan ll yoxy ) benzamide are numerous and exciting. Further exploration of its biological activities will be essential in identifying new therapeutic applications beyond those currently under investigation. Additionally , efforts are underway to develop more potent derivatives through structure-based drug design . By leveraging computational tools and high-throughput screening methods , researchers hope to identify novel analogs with enhanced potency , selectivity , and pharmacokinetic properties .

In conclusion , N-{[3 , 5 dimethyll l -( thiophen ll ) yll ) l H pyrazoll l ] ethyll l } _( propan ll yoxy ) benzamide represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its demonstrated biological activities , make it an attractive candidate for further development . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for various diseases . The ongoing research into N-{[3 , 5 dimethyll l -( thiophen ll ) yll ) l H pyrazoll l ] ethyll l } _( propan ll yoxy ) benzamide underscores the importance of continued investment in chemical biology research . By exploring new frontiers in drug discovery , we can hope to improve patient outcomes and enhance quality of life worldwide .